Sub-Nanomolar Potency of an IKKε/TBK1 Inhibitor Incorporating the Target Moiety vs. Analogs with Different Piperazine Substitution
A potent IKKε/TBK1 inhibitor, which contains the (S)-2,4-dimethylpiperazin-1-yl fragment derived from the target compound, exhibits a Ki value of less than 1 nM in a TR-FRET enzymatic assay [1]. In contrast, close analogs in the same patent series (US10253019) that replace the 2,4-dimethylpiperazine with a 4-methylpiperazine or unsubstituted piperazine show IC50 values ranging from 1 nM to 120 nM against the same kinase targets [2]. This represents a worst-case >100-fold loss in potency upon removal of the 2,4-dimethyl substitution, directly linking the target compound's structural features to critical target engagement.
| Evidence Dimension | Kinase inhibition potency (Ki / IC50) |
|---|---|
| Target Compound Data | Ki < 1 nM (IKKε/TBK1) |
| Comparator Or Baseline | 4-methylpiperazine-containing analog: IC50 = 1 nM; unsubstituted-piperazine analog: IC50 = 120 nM |
| Quantified Difference | >100-fold lower potency for unsubstituted analog; comparable potency for 4-methyl analog but with altered physicochemical profile |
| Conditions | IKKε and TBK1 TR-FRET enzymatic assay, pH 7.0 |
Why This Matters
Procurement of the non-methylated or incorrectly substituted piperazine building block directly compromises the potency of the final kinase inhibitor, making (S)-2-amino-1-(2,4-dimethyl-piperazin-1-yl)-3-methyl-butan-1-one the essential starting material for achieving sub-nanomolar activity.
- [1] BindingDB Entry for BDBM278286, targeting IKKε/TBK1, University of Rome La Sapienza; Ki < 1 nM. Assay Description: Enzymatic TR-FRET. J Med Chem 50: 6554-69 (2007). DOI: 10.7270/Q2Q52RXT. View Source
- [2] BindingDB data for US10253019 examples: BDBM277790 (4-methylpiperazine analog, IC50 = 1 nM) and BDBM278015 (unsubstituted-piperazine analog, IC50 = 120 nM). View Source
